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For Researchers, Scientists, and Drug Development Professionals

Introduction

Compound 1233B, systematically known as 12-Hydroxy-13-(hydroxymethyl)-3,5,7-trimethyl-
2,4-tetradecadiene-1,14-dioic acid, is a fungal secondary metabolite with documented
antibacterial properties.[1] Identified as the hydroxy-acid derivative of the antibiotic 1233A, it is
a subject of interest in the exploration of novel antimicrobial agents and their potential
applications in biomedical research. This technical guide provides a comprehensive overview
of the known physicochemical properties of 1233B, compiled from available scientific literature
and chemical databases, to support its application in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in experimental research, particularly in drug development and proteomics.
These properties influence a compound's solubility, stability, and interaction with biological
systems. The available data for 1233B is summarized below.
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Property Value Source
Molecular Formula C18H3006 [1112]
Molecular Weight 342.4 g/mol [2]

CAS Number 34668-61-6 [1]
Appearance Off-white solid

- Soluble in DMSO, ethanol, and
Solubility

methanol
Computed XLogP3 3.2 [2]
- Stable for at least 3 years
Stability

when stored at -20°C

Note: Experimental data for properties such as melting point, boiling point, and pKa are not
readily available in the public domain. The XLogP3 value is a computed prediction of the
logarithm of the octanol/water partition coefficient, a key indicator of a compound's lipophilicity.

Biological Activity

1233B is characterized as an antibacterial agent.[1] Its biological activity is intrinsically linked to
its chemical structure. As the hydrolyzed form of antibiotic 1233A, its mechanism of action is an
area of ongoing research. Limited studies have also indicated that 1233B exhibits low toxicity
in zebrafish embryos, suggesting a potential for further investigation into its biocompatibility
and therapeutic window.

Research Applications

While vendor information suggests 1233B for use in proteomics research as an antibacterial
agent, specific experimental protocols and direct applications within proteomics workflows are
not documented in peer-reviewed literature. Its primary utility in this context is likely as a
contaminant control agent in complex biological samples. Further research is required to
explore and validate its potential in specific proteomics methodologies or other research
applications.
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Experimental Protocols and Signaling Pathways

A comprehensive search of scientific literature and databases did not yield specific, detailed
experimental protocols for the use of 1233B in research applications. Similarly, there is no
published information detailing the involvement of 1233B in any specific signaling pathways.
The logical relationship between 1233A and 1233B is one of hydrolysis, where the B-lactone
ring of 1233A is opened to form the di-acid 1233B.

[ Antibiotic 1233A } Hydrolysis of B-lactone ring
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Hydrolysis of Antibiotic 1233A to 1233B.

Conclusion

Compound 1233B is a fungal metabolite with established antibacterial activity and a known
chemical structure. This guide provides the most current and comprehensive summary of its
physicochemical properties based on available data. However, the scientific community's
understanding of its practical application in research, including detailed experimental protocols
and its role in biological pathways, remains limited. This presents a significant opportunity for
further investigation into the potential of 1233B as a novel research tool or therapeutic agent.
Researchers are encouraged to build upon the foundational data presented here to explore its
biological activities and develop novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling 1233B: A Technical Guide to its
Physicochemical Properties for Research Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8209532#physicochemical-properties-
of-1233b-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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